2-[(4-Methoxy-2-nitrophenyl)azo]acetoacetanilide

• CAS No.: 6486-21-1
• Molecular Formula: C17H16N4O5
• Molecular Weight: 356.33 g/mol
• IUPAC Name: 2-[(4-methoxy-2-nitrophenyl)diazenyl]-3-oxo-N-phenylbutanamide
• InChI: InChI=1S/C17H16N4O5/c1-11(22)16(17(23)18-12-6-4-3-5-7-12)20-19-14-9-8-13(26-2)10-15(14)21(24)25/h3-10,16H,1-2H3,(H,18,23)
• InChI Key: UQVOMHJSPSUJQA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C(=O)NC1=CC=CC=C1)N=NC2=C(C=C(C=C2)OC)[N+](=O)[O-]

Description

2-[(4-Methoxy-2-nitrophenyl)azo]acetoacetanilide is an azo dye characterized by its acetoacetanilide backbone and a 4-methoxy-2-nitrophenylazo substituent. Its IUPAC name is 2-[(4-Methoxy-2-nitrophenyl)azo]-3-oxo-N-(o-tolyl)butyramide, with CAS No. 6371-96-6 and EINECS/ELINCS No. 228-901-6 . This compound is classified under the IV/1 restriction category for cosmetic use, primarily functioning as a colorant in cosmetic formulations . Its molecular structure features a nitro group at the ortho position and a methoxy group at the para position on the phenyl ring, which influence its electronic properties and lightfastness .

Comparison with Similar Compounds

Substituent Effects:

• Nitro Groups (-NO₂): Enhance electron-withdrawing effects, improving lightfastness but reducing solubility. Ortho-nitro groups (e.g., Pigment Yellow 5) increase steric hindrance, affecting dye aggregation .
• Methoxy Groups (-OCH₃) : Electron-donating groups improve solubility in polar solvents, making the compound suitable for cosmetic formulations .
• Chloro Groups (-Cl) : Increase molecular weight and stability, as seen in Cl 11710, which is preferred for long-lasting cosmetic products .

Application-Specific Performance

• Cosmetics: Compounds like 2-[(4-Methoxy-2-nitrophenyl)azo]acetoacetanilide and Cl 11710 are restricted to non-oxidative hair dyes due to regulatory limits on systemic absorption . Their moderate solubility allows even distribution in formulations.
• Industrial Pigments : Pigment Yellow 4 and 1 are optimized for high-temperature applications (e.g., plastics) due to superior thermal stability .
• Textiles : Pigment Yellow 5’s solvent resistance makes it ideal for dyeing synthetic fibers .

Market and Regulatory Considerations

• Market Data : Acetoacetanilide (AAA) derivatives are globally traded, with Asia-Pacific being a major producer (). The compound’s industrial-grade pricing is ~$2,200 per ton .
• Regulatory Status : Cosmetic variants adhere to EU restrictions (), while industrial pigments comply with regional chemical safety guidelines .

Q & A

Q. What are the optimal synthesis conditions for 2-[(4-Methoxy-2-nitrophenyl)azo]acetoacetanilide to maximize yield and purity?

The synthesis involves diazotization of 4-methoxy-2-nitroaniline followed by azo coupling with acetoacetanilide. Key parameters include:

• Diazotization : Conduct at 0–5°C using sodium nitrite (NaNO₂) in hydrochloric acid (HCl) to form the diazonium salt.
• Coupling : Adjust pH to 4–6 (acetic acid/sodium acetate buffer) and react with acetoacetanilide at 10–15°C for 2–4 hours.
• Purification : Recrystallize from ethanol/water (1:2 v/v) to achieve >95% purity. Monitor via TLC (Rf ≈ 0.5 in ethyl acetate/hexane) .

Q. Which spectroscopic methods are most effective for characterizing structural integrity?

Use a multi-technique approach:

• ¹H NMR : Aromatic protons appear at δ 8.2–8.5 ppm; methyl groups at δ 2.3 ppm.
• FT-IR : Azo bond (N=N) stretches at ~1600 cm⁻¹; carbonyl (C=O) at ~1680 cm⁻¹.
• HRMS : Molecular ion peak at m/z 356.1 (C₁₆H₁₄N₄O₅).
• Elemental analysis : Validate C, H, N percentages (theoretical: C 53.93%, H 3.96%, N 15.72%) .

Q. What are the common impurities in synthesis, and how are they addressed?

Impurities include unreacted acetoacetanilide and positional isomers. Mitigation strategies:

• Column chromatography : Use silica gel with ethyl acetate/hexane (1:3) to isolate the target compound.
• HPLC : C18 column with acetonitrile/water gradient (70:30 to 90:10) identifies impurities (retention time ~12 min for pure product).
• Recrystallization : DMF/water (1:5) yields >98% purity .

Q. What safety protocols are recommended for handling this compound?

• Perform reactions in a fume hood with nitrile gloves and lab coats.
• Degrade waste with sodium hypochlorite (NaOCl) to break azo bonds.
• Follow ECHA guidelines (IV/1 restrictions) to limit dermal exposure. Mutagenicity screening (Ames test) is advised .

Advanced Research Questions

Q. How do methoxy and nitro substituents influence photostability and degradation pathways under UV light?

• Nitro group : Electron-withdrawing effect promotes radical formation, accelerating photodegradation.
• Methoxy group : Electron-donating resonance stabilizes intermediates but may reduce UV resistance.
• Methodology : Expose to UV (λ = 365 nm) and analyze degradation via LC-MS. Major products include nitroso derivatives (e.g., 4-methoxy-2-nitrosoaniline) and phenolic compounds. Comparative studies with des-methoxy analogs show 30–40% faster degradation .

Q. How does crystal packing affect solubility and application in polymer matrices?

• Crystal structure : Use SHELX for X-ray diffraction to identify π-π stacking (3.5 Å spacing) and hydrogen bonds (N–H⋯O). These interactions reduce solubility in non-polar solvents .
• Polymer integration : Disperse in polyethylene glycol (PEG) matrices. DSC shows melting point depression (ΔT = 10–15°C), confirming improved compatibility. Hansen solubility parameters guide solvent selection (e.g., DMF for PEG blends) .

Q. What mechanistic pathways drive azo bond cleavage under reductive conditions?

• Reductive cleavage : Sodium dithionite (Na₂S₂O₄) reduces the azo bond to aromatic amines (e.g., 4-methoxy-2-nitroaniline and acetoacetanilide).
• Kinetics : Pseudo-first-order kinetics (rate constant k ≈ 0.05 min⁻¹ at pH 9). Compare with nitro-substituted analogs (e.g., Pigment Yellow 1) to assess substituent effects on reduction rates .

Q. Which computational methods predict electronic transitions in UV-Vis spectra?

• TDDFT : Time-dependent density functional theory (B3LYP/6-311+G(d)) calculates λ_max ≈ 420 nm (experimental: 410–415 nm).
• Frontier molecular orbitals : HOMO→LUMO transitions localize on the azo and nitro groups. Solvent effects (DMF vs. water) shift λ_max by 10–15 nm .